Acetic acid, trifluoro-, pentyl ester
Description
Acetic acid, trifluoro-, pentyl ester (CF₃COOCH₂CH₂CH₂CH₂CH₃) is an ester derived from trifluoroacetic acid (TFA) and pentanol. Trifluoroacetic acid is a strong acid (pKa ≈ 0.23) with high electronegativity due to the electron-withdrawing trifluoromethyl group, which significantly alters the properties of its esters compared to non-fluorinated analogs . The trifluoro substitution likely increases volatility, reduces solubility in polar solvents, and enhances hydrolytic stability compared to acetic acid esters.
Properties
CAS No. |
327-70-8 |
|---|---|
Molecular Formula |
C7H11F3O2 |
Molecular Weight |
184.16 g/mol |
IUPAC Name |
pentyl 2,2,2-trifluoroacetate |
InChI |
InChI=1S/C7H11F3O2/c1-2-3-4-5-12-6(11)7(8,9)10/h2-5H2,1H3 |
InChI Key |
XJVUVRKPEBTMEC-UHFFFAOYSA-N |
SMILES |
CCCCCOC(=O)C(F)(F)F |
Canonical SMILES |
CCCCCOC(=O)C(F)(F)F |
Origin of Product |
United States |
Comparison with Similar Compounds
Limitations and Knowledge Gaps
- Direct data on this compound are sparse in the provided evidence, necessitating extrapolation from trifluoroacetic acid and ester homologs.
- Comparative studies on fluorinated vs. non-fluorinated esters’ physicochemical properties (e.g., boiling points, solubility) are needed.
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